Cas no 33668-25-6 (Ethyl 3-oxocyclohexane-1-carboxylate)
Ethyl 3-oxocyclohexane-1-carboxylate is a cyclic keto ester with significant utility in organic synthesis. Its structure, featuring both a ketone and an ester functional group, makes it a versatile intermediate for constructing complex molecules, particularly in pharmaceutical and fine chemical applications. The compound is commonly employed in Michael additions, aldol condensations, and other carbon-carbon bond-forming reactions. Its stability under standard conditions and compatibility with a range of reagents enhance its practicality in multistep syntheses. Additionally, the ethyl ester group offers favorable reactivity for further derivatization, such as hydrolysis or transesterification. This compound is valued for its efficiency in producing cyclohexane-based frameworks.
33668-25-6 structure
Product Name:Ethyl 3-oxocyclohexane-1-carboxylate
CAS No:33668-25-6
MF:C9H14O3
MW:170.205663204193
MDL:MFCD00205583
CID:310588
PubChem ID:118096
Update Time:2025-06-08
Ethyl 3-oxocyclohexane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-oxocyclohexane-1-carboxylate
- Cyclohexanecarboxylicacid, 3-oxo-, ethyl ester
- Ethyl 3-oxocyclohexanecarboxylate
- Ethyl Cyclohexanone-β-carboxylate
- Ethyl-3-oxocyclohexane-1-carboxylate
- 3-Cyclohexanonecarboxylic acid ethyl ester
- 3-Oxocyclohexane-1-carboxylic acid ethyl ester
- 3-Oxocyclohexanecarboxylic acid ethyl ester
- cyclohexanone-3-carboxylic acid ethyl ester
- ethyl 1-tetralone-3-carboxylate
- ethyl 3-cyclohexanonecarboxylate
- CS-D0405
- FT-0654154
- ethyl 3-oxocyclohexane-1-carboxylate, AldrichCPR
- AMY10882
- PS-4526
- Ethyl Cyclohexanone-beta-carboxylate
- NS00060506
- 33668-25-6
- EINECS 251-626-8
- EN300-137760
- ethyl 3-ketocyclohexanecarboxylate
- Ethyl (S)-3-Oxocyclohexanecarboxylate
- Cyclohexanecarboxylic acid, 3-oxo-, ethyl ester
- Ethyl3-oxocyclohexane-1-carboxylate
- DTXSID20955285
- ethyl 3-oxocyclohexane-1-carbo xylate
- YLRVJPQVDQQBOX-UHFFFAOYSA-N
- 3-oxo-cyclohexane-1-carboxylic acid ethyl ester
- ethyl 2-oxocyclohexane-4-carboxylate
- AKOS006228227
- SY018889
- A5985
- SCHEMBL141713
- J-520904
- AC-22819
- SY343980
- MFCD30802484
- 3-Oxo-cyclohexanecarboxylic acid ethyl ester;Ethyl 3-Oxocyclohexanecarboxylate
- PB42576
- F8889-8011
- MFCD00205583
- Ethyl cyclohexanone-ss-carboxylate
- 3-Oxo-cyclohexanecarboxylic acid ethyl ester
- DB-024835
-
- MDL： MFCD00205583
- Inchi： 1S/C9H14O3/c1-2-12-9(11)7-4-3-5-8(10)6-7/h7H,2-6H2,1H3
- InChI Key： YLRVJPQVDQQBOX-UHFFFAOYSA-N
- SMILES： O(CC)C(C1CC(CCC1)=O)=O
Computed Properties
- Exact Mass: 170.09400
- Monoisotopic Mass: 170.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- Density: 1.083
- Boiling Point: 249 ºC
- Flash Point: 104 ºC
- PSA: 43.37000
- LogP: 1.30880
Ethyl 3-oxocyclohexane-1-carboxylate Security Information
- Hazard Statement： H315-H319-H335
- Hazard Category Code： 41
- Safety Instruction： 26-39
-
Hazardous Material Identification：
- Storage Condition：Sealed in dry,2-8°C
Ethyl 3-oxocyclohexane-1-carboxylate Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Ethyl 3-oxocyclohexane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E839817-1g |
Ethyl 3-oxocyclohexane-1-carboxylate |
33668-25-6 | 96% | 1g |
550.80 | 2021-05-17 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | ARK-09983-50g |
ETHYL 3-OXOCYCLOHEXANECARBOXYLATE |
33668-25-6 | 97% | 50g |
$2400 | 2023-09-07 | |
| TRC | E908940-100mg |
Ethyl Cyclohexanone-β-carboxylate |
33668-25-6 | 100mg |
$75.00 | 2023-05-18 | ||
| TRC | E908940-250mg |
Ethyl Cyclohexanone-β-carboxylate |
33668-25-6 | 250mg |
$92.00 | 2023-05-18 | ||
| TRC | E908940-1g |
Ethyl Cyclohexanone-β-carboxylate |
33668-25-6 | 1g |
$ 145.00 | 2022-06-05 | ||
| TRC | E908940-2.5g |
Ethyl Cyclohexanone-β-carboxylate |
33668-25-6 | 2.5g |
$316.00 | 2023-05-18 | ||
| TRC | E908940-5g |
Ethyl Cyclohexanone-β-carboxylate |
33668-25-6 | 5g |
$586.00 | 2023-05-18 | ||
| TRC | E908940-10g |
Ethyl Cyclohexanone-β-carboxylate |
33668-25-6 | 10g |
$1028.00 | 2023-05-18 | ||
| Fluorochem | 067079-250mg |
Ethyl 3-Oxocyclohexanecarboxylate |
33668-25-6 | 97% | 250mg |
￡37.00 | 2022-03-01 | |
| Fluorochem | 067079-1g |
Ethyl 3-Oxocyclohexanecarboxylate |
33668-25-6 | 97% | 1g |
￡62.00 | 2022-03-01 |
Ethyl 3-oxocyclohexane-1-carboxylate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:33668-25-6)Ethyl 3-oxocyclohexane-1-carboxylate
Order Number:A5985
Stock Status:in Stock
Quantity:25g/100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):310.0/1166.0
Email:sales@amadischem.com
Ethyl 3-oxocyclohexane-1-carboxylate Related Literature
-
Elisabetta Brenna,Michele Crotti,Francesco G. Gatti,Daniela Monti,Fabio Parmeggiani,Andrea Pugliese,Francesca Tentori Green Chem. 2017 19 5122
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:33668-25-6)Ethyl 3-oxocyclohexane-1-carboxylate
Purity:99%/99%
Quantity:25g/100g
Price ($):310.0/1166.0